Cas no 94704-09-3 (1-Propanone,1-(2-amino-5-benzothiazolyl)-)

• Product Name: 1-Propanone,1-(2-amino-5-benzothiazolyl)-
• CAS No: 94704-09-3
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 798719
• Update Time: 2024-02-01

1-Propanone,1-(2-amino-5-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(2-amino-5-benzothiazolyl)-
• 1-Propanone,1-(2-amino-5-benzothiazolyl)-(9CI)
• 1-(2-amino-1,3-benzothiazol-5-yl)propan-1-one

• Inchi： 1S/C10H10N2OS/c1-2-8(13)6-3-4-9-7(5-6)12-10(11)14-9/h3-5H,2H2,1H3,(H2,11,12)
• InChI Key： KFSDUSSHZDYQAN-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2SC(N)=NC2=C1)(=O)CC

Computed Properties

• Exact Mass: 206.051
• Monoisotopic Mass: 206.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2A^2